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The table below summarizes the incidence and characteristics of fatigue associated with Pictilisib across key

clinical studies.

Trial Identifier /
Study Focus

Patient
Population

Pictilisib
Combination
/ Dose

Fatigue
Incidence (All
Grades)

Notes on Severity &
Management

Phase I FIH
(NCT00876109)
[1] [2]

Advanced
Solid Tumors

(N=60)

Pictilisib
monotherapy

(15-450 mg)

Very common
[2]

Most events were Grade 1 or
2; a DLT of fatigue was

reported in the FERGI trial,
contributing to dose

limitations [1] [3].

FERGI
(NCT01437566)
[1] [3]

ER+ AI-

Resistant
Advanced

Breast
Cancer (N=89

in Part 1)

Pictilisib (340

mg) +
Fulvestrant

61% of

patients in the
combo arm

experienced
Grade 3 or

worse AEs [3]

Fatigue was a notable reason

for dose
reduction/discontinuation,

limiting Pictilisib efficacy [1]
[3].

PEGGY
(NCT01740336)
[1]

HR+/HER2-

Advanced
Breast

Cancer
(N=91)

Pictilisib +

Paclitaxel

Common

(≥20% of
patients) [1]

Listed among common

adverse events, alongside
asthenia, nausea, and

stomatitis [1].
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Trial Identifier /
Study Focus

Patient
Population

Pictilisib
Combination
/ Dose

Fatigue
Incidence (All
Grades)

Notes on Severity &
Management

Phase I Combo
with Erlotinib
(NCT00975182)
[4]

Advanced
Solid Tumors

(N=57)

Pictilisib +
Erlotinib

All patients
experienced at

least one AE
[4]

66.7% of patients
experienced Grade ≥3 AEs;

fatigue was a common part of
the toxicity profile [4].

Troubleshooting & Management Guide for Fatigue

The following strategies are synthesized from general PI3K inhibitor management principles and Pictilisib

trial observations [5].

Dose Modification: For Grade 3 or higher fatigue, clinical protocols often require treatment
interruption until recovery to Grade ≤1, followed by dose reduction [5]. This was a critical factor in
the FERGI trial [3].

Proactive Supportive Care:
Fatigue Assessment: Implement standardized tools like the Piper Fatigue Scale-Revised
(PFS-R) for objective monitoring [6].
Sleep & Psychological Health: Assess sleep quality (e.g., using the Pittsburgh Sleep
Quality Index - PSQI) and screen for anxiety/depression, as these significantly contribute to
fatigue severity [5] [6].

Nutritional Support: Consult a dietician to ensure adequate caloric and protein intake,
managing carbohydrate intake to counter PI3K inhibitor-related hyperglycemia which can

exacerbate fatigue [5].
Energy Conservation: Educate patients on pacing activities and prioritizing tasks [5].

Experimental Protocol: Monitoring Fatigue in Clinical
Studies

This protocol provides a framework for systematically assessing and documenting fatigue in a trial setting.

1. Objective: To evaluate the incidence, severity, and impact of treatment-related fatigue in subjects

receiving Pictilisib. 2. Baseline Assessment: - Pre-treatment Screening: Obtain a thorough medical
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history, including pre-existing conditions that may cause fatigue [5]. - Patient-Reported Outcomes (PROs):

Administer validated scales before cycle 1: - Piper Fatigue Scale-Revised (PFS-R): Captures multiple

fatigue dimensions [6]. - Hospital Anxiety and Depression Scale (HADS): Screens for contributing

psychological factors [6]. - Pittsburgh Sleep Quality Index (PSQI): Assesses sleep quality [6]. 3. On-

Treatment Monitoring: - Clinical Visits (Weekly in first cycle, then each cycle): Inquire about fatigue

using CTCAE grading. - PRO Administration: Re-admin PFS-R at the end of cycles 1, 2, and 4, then every

subsequent even-numbered cycle. - Laboratory Tests: Monitor for contributing factors like hyperglycemia

(fasting glucose weekly for two weeks, then monthly) [5]. 4. Data Analysis & Documentation: -

Correlation Analysis: Statistically correlate fatigue scores with Pictilisib dose intensity, treatment duration,

and other common AEs (e.g., rash, diarrhea). - Reporting: Clearly document the relationship of fatigue to

Pictilisib and any actions taken (dose modifications, supportive care).

Mechanism of Pictilisib-Induced Fatigue

The following diagram illustrates the hypothesized pathways through which Pictilisib inhibition of PI3K

leads to fatigue.
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treatment-related-fatigue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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